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Compound of Interest

Compound Name: 3,4-Difluorophenylglycine

Cat. No.: B1302394

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of non-proteinogenic amino acids, such as 3,4-Difluorophenylglycine (dfF),
into peptide sequences is a powerful strategy in drug discovery and development. The fluorine
atoms can significantly alter the peptide's conformational properties, metabolic stability, and
binding affinity to target proteins. Consequently, robust analytical methods for the
characterization of these modified peptides are crucial. This application note provides a
detailed protocol for the analysis of peptides containing 3,4-Difluorophenylglycine using liquid
chromatography-tandem mass spectrometry (LC-MS/MS). The methodologies described herein
are intended to serve as a comprehensive guide for researchers in academia and the
pharmaceutical industry.

Experimental Workflow Overview

The general workflow for the analysis of peptides containing 3,4-Difluorophenylglycine
involves sample preparation, LC-MS/MS analysis, and data interpretation. A schematic of this
process is depicted below.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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